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Compound of Interest

Compound Name: Rhodamine 110

Cat. No.: B1680600

For Researchers, Scientists, and Drug Development Professionals

Rhodamine 110, a fluorescent dye integral to various biological assays, demands meticulous
handling and adherence to stringent safety protocols. This guide provides an in-depth overview
of the essential safety and handling precautions for Rhodamine 110 powder to ensure the
well-being of laboratory personnel and the integrity of research.

Hazard Identification and Classification

Rhodamine 110 is classified as harmful if swallowed. Ingestion can lead to adverse health
effects. While comprehensive toxicological data is not fully available, it is prudent to treat the
compound with a high degree of caution, minimizing all potential routes of exposure.

Table 1: GHS Hazard and Precautionary Statements
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Category Code

Statement

Hazard Statement H302

Harmful if swallowed.[1][2][3]

Precautionary Statements

Prevention P264

Wash hands and any exposed

skin thoroughly after handling.
[11[4]

Do not eat, drink or smoke

P270 , ,
when using this product.[1][4]
IF SWALLOWED: Get medical
Response P301+P317
help.[1]
P330 Rinse mouth.[1]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[1]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are paramount in mitigating

exposure risks.

Engineering Controls

» Ventilation: Always handle Rhodamine 110 powder in a well-ventilated area.[1][5] A

chemical fume hood is highly recommended to minimize inhalation of dust particles.

o Safety Stations: Ensure easy access to an eyewash station and a safety shower.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial. The following diagram outlines the decision-making

process for selecting appropriate PPE.
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Figure 1: PPE Selection Workflow for Rhodamine 110 Powder
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Potential for Dust Generation?
GVeighing or Transfer of PowdeD Gandling of Stock SolutioD

Required PPE for Powder:
- Nitrile Gloves (EN 374)
- Safety Goggles with Side Shields (EN 166)
- Lab Coat/Impervious Clothing

Required PPE for Solution:
- Nitrile Gloves (EN 374)
- Safety Goggles with Side Shields (EN 166)
- Lab Coat

- Full-face Respirator (if ventilation is inadequate)
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Caption: PPE selection workflow for handling Rhodamine 110 powder.

Table 2: Personal Protective Equipment Specifications
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PPE

Specification

Eye Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US).[1]

Hand Protection

Chemical-impermeable gloves that have been
inspected prior to use.[1] Nitrile rubber gloves

are suitable.[6]

Body Protection

Wear fire/flame resistant and impervious
clothing.[1] A lab coat is the minimum

requirement.

Respiratory Protection

If exposure limits are exceeded or if dust
formation is likely, a full-face respirator should
be used.[1]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to prevent contamination and

accidental exposure.

Handling

e Avoid contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1][7]

Use non-sparking tools to prevent electrostatic discharge.[1]

Wash hands thoroughly after handling the substance.[1][5]

Do not eat, drink, or smoke in areas where Rhodamine 110 is handled.[1][4]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]

o Keep away from food, drink, and animal feedingstuffs.[5]

© 2025 BenchChem. All rights reserved.

4/11 Tech Support


https://www.chemicalbook.com/msds/rhodamine-110.pdf
https://www.chemicalbook.com/msds/rhodamine-110.pdf
https://www.carlroth.com/medias/SDB-7310-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY3NjN8YXBwbGljYXRpb24vcGRmfGFERmlMMmd4TVM4NU1UYzVPVGMzTnpRME5ERTBMMU5FUWw4M016RXdYMGxGWDBWT0xuQmtaZ3xhMDgzMjFkODdlMWE3MDhhYzMxMDRiYjQ2YjIyMjRjMWE0MzI1NTkzOTFlZmI3MjA3OWI1NTQxOThkZDFkNTdh
https://www.chemicalbook.com/msds/rhodamine-110.pdf
https://www.chemicalbook.com/msds/rhodamine-110.pdf
https://www.chemicalbook.com/msds/rhodamine-110.pdf
https://www.chemicalbook.com/msds/rhodamine-110.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-rhodamine-110-cas-13558-31-1-catalog-86.pdf
https://www.chemicalbook.com/msds/rhodamine-110.pdf
https://www.chemicalbook.com/msds/rhodamine-110.pdf
https://www.carlroth.com/medias/SDB-2E0P-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIwMzd8YXBwbGljYXRpb24vcGRmfGFEVTBMMmczTUM4NU1qRTVNRGczT1RVNE1EUTJMMU5FUWw4eVJUQlFYMGxGWDBWT0xuQmtaZ3w0MzdmMjFmNTAxNGY5OWVlNGZiMGY4N2Q0NTQ3NzY0MGE4NTcwYzg1MzM3Y2U1MTU3MjA0NDI1MTUwOTkxMzFl
https://www.benchchem.com/product/b1680600?utm_src=pdf-body
https://www.chemicalbook.com/msds/rhodamine-110.pdf
https://wap.guidechem.com/encyclopedia/rhodamine-110-dic416850.html
https://www.chemicalbook.com/msds/rhodamine-110.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-rhodamine-110-cas-13558-31-1-catalog-86.pdf
https://www.carlroth.com/medias/SDB-2E0P-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIwMzd8YXBwbGljYXRpb24vcGRmfGFEVTBMMmczTUM4NU1qRTVNRGczT1RVNE1EUTJMMU5FUWw4eVJUQlFYMGxGWDBWT0xuQmtaZ3w0MzdmMjFmNTAxNGY5OWVlNGZiMGY4N2Q0NTQ3NzY0MGE4NTcwYzg1MzM3Y2U1MTU3MjA0NDI1MTUwOTkxMzFl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Store in the dark and under desiccating conditions.

o Recommended storage temperature is between 15 — 25 °C.[5] For long-term storage of
solutions, -20°C or -80°C is recommended.[8]

Accidental Release Measures and Spill Cleanup

In the event of a spill, a prompt and safe response is crucial. The following workflow outlines
the necessary steps for managing a Rhodamine 110 powder spill.
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Figure 2: Rhodamine 110 Powder Spill Cleanup Workflow
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Caption: Workflow for cleaning up a Rhodamine 110 powder spill.
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Experimental Protocol for Spill Cleanup

o Evacuate and Alert: Immediately alert personnel in the vicinity of the spill and evacuate the
immediate area.[1]

o Don PPE: Before approaching the spill, don the appropriate personal protective equipment,
including double gloves, safety goggles, a lab coat, and a respirator if the powder is airborne.

o Containment: Gently cover the spill with an absorbent material to prevent further dispersal.[9]

o Collection: Carefully sweep or scoop the spilled powder into a clearly labeled, sealable
hazardous waste container. Avoid creating dust. For any broken glass, use tongs or a scoop
to collect the fragments.[10]

o Decontamination:
o Wipe the spill area with a wet paper towel to remove any remaining powder.[10]
o Clean the area with a detergent solution, followed by a rinse with water.[11]

o Disposal: All contaminated materials, including absorbent pads, gloves, and cleaning
materials, must be placed in a sealed bag and disposed of as hazardous chemical waste.
[12][13]

¢ Reporting: Report the spill to the laboratory supervisor and the institution's Environmental
Health and Safety (EHS) department.

First Aid Measures

In case of exposure, immediate action is necessary.

Table 3: First Aid Procedures for Rhodamine 110 Exposure
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Exposure Route Procedure

Rinse mouth with water.[1] Do not induce

Ingestion vomiting.[1] Seek immediate medical attention.

[1]

Move the person to fresh air.[1][7] If breathing is

difficult, give oxygen.[1] If not breathing, give

Inhalation o o ) )
artificial respiration.[1] Seek medical attention.
[1](7]
Take off contaminated clothing immediately.[1]
Skin Contact Wash off with soap and plenty of water.[1] If skin

irritation persists, consult a doctor.[14]

Rinse cautiously with water for at least 15

minutes.[1][7] Remove contact lenses, if present
Eye Contact . o

and easy to do.[15] Continue rinsing.[15]

Consult a doctor.[1][7]

Firefighting Measures and Disposal
Firefighting

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[1][7]

o Unsuitable Extinguishing Media: Do not use a water jet.[5]

o Specific Hazards: Emits toxic fumes under fire conditions.[7] Deposited combustible dust has
explosion potential.[5]

o Protective Equipment: Wear a self-contained breathing apparatus and protective clothing.[1]

[7]

Disposal

Rhodamine 110 and any contaminated materials are considered hazardous waste and must
be disposed of accordingly.
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» Method: Disposal should be carried out by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[1]

e Prohibitions: Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not discharge into sewer systems or allow the product to reach groundwater or water

courses.[1][7]

o Packaging: Contaminated packaging should be triple-rinsed and offered for recycling or

reconditioning, or punctured and disposed of in a sanitary landfill.[1]

Toxicological and Physical Data

Understanding the toxicological and physical properties of Rhodamine 110 is essential for a

comprehensive safety assessment.

Table 4: Quantitative Toxicological and Physical Data

Property Value Reference(s)
Acute Toxicity (Oral) Category 4 [1][4]
LD50 (Intravenous, Rat) 140.0 mg/kg [41[8]
Melting Point >300 °C [1]
Boiling Point 629.3 °C at 760 mmHg [1]
White to light yellow crystalline
Appearance [1]
powder
Soluble in DMSO, ethanol,
N methanol, and dimethyl
Solubility ) ] ) [16]
formamide. Slightly soluble in
water.
Excitation Maximum ~499 nm
Emission Maximum ~521 nm
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By adhering to the guidelines outlined in this document, researchers, scientists, and drug
development professionals can handle Rhodamine 110 powder safely and effectively, ensuring
a secure laboratory environment and the reliability of their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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